N'-[3-(1,3-benzodioxol-5-yl)-1-methyl-2-propen-1-ylidene]-2-hydroxy-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-[(E)-4-(1,3-benzodioxol-5-yl)but-3-en-2-ylidene]amino]-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C19H18N2O4/c1-13(7-8-14-9-10-16-17(11-14)25-12-24-16)20-21-19(23)18(22)15-5-3-2-4-6-15/h2-11,18,22H,12H2,1H3,(H,21,23)/b8-7+,20-13+
• InChI Key: KZJBSZPXXBGTGL-AADYKHLVSA-N
• Canonical SMILES: CC(=NNC(=O)C(C1=CC=CC=C1)O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: C/C(=N\NC(=O)C(C1=CC=CC=C1)O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C19H18N2O4
• DSSTOX Substance ID: DTXSID501333194
• Molecular Weight: 338.4 g/mol
• Solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 328938-01-8

Description

The compound contains a 1,3-benzodioxol-5-yl group, which is a common moiety in many bioactive molecules. It also has a 2-propen-1-ylidene (also known as an alpha,beta-unsaturated carbonyl) and a phenylacetohydrazide group. The presence of these groups could imply potential biological activity, but without specific studies on this compound, it’s hard to predict its exact properties or activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the hydrazone linkage (–NHN=CH–) between an appropriate hydrazine and a 2-propenal derivative. The 1,3-benzodioxol-5-yl group could potentially be introduced via a Pd-catalyzed cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups in space. Techniques such as NMR, IR spectroscopy, and X-ray crystallography could be used to elucidate the structure.

Chemical Reactions Analysis

The compound could undergo various chemical reactions due to the presence of the alpha,beta-unsaturated carbonyl and hydrazone groups. These include reactions related to their acetamide groups, interactions with different reagents, and the potential for undergoing oxidation or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as solubility, melting point, and reactivity, would depend on the specific arrangement and nature of its functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

Further studies could focus on synthesizing this compound and investigating its potential biological activities. Given the presence of the 1,3-benzodioxol-5-yl and hydrazone groups, it could be interesting to explore its potential as a bioactive molecule.